Tris[2-(2-butoxyethoxy)ethyl] phosphate

• CAS No.: 7332-46-9
• Molecular Formula: C24H51O10P
• Molecular Weight: 530.6 g/mol
• IUPAC Name: tris[2-(2-butoxyethoxy)ethyl] phosphate
• InChI: InChI=1S/C24H51O10P/c1-4-7-10-26-13-16-29-19-22-32-35(25,33-23-20-30-17-14-27-11-8-5-2)34-24-21-31-18-15-28-12-9-6-3/h4-24H2,1-3H3
• InChI Key: YETJDUSSMZWBME-UHFFFAOYSA-N
• Canonical SMILES: CCCCOCCOCCOP(=O)(OCCOCCOCCCC)OCCOCCOCCCC

Description

Tris[2-(2-butoxyethoxy)ethyl] phosphate is an organic compound with the molecular formula C24H51O10P and a molecular weight of 530.63 g/mol . It is commonly used as a flame retardant in various materials due to its ability to inhibit or resist the spread of fire . This compound is also known for its role in plasticizers, which are substances added to materials to increase their flexibility, workability, or distensibility .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Tris[2-(2-butoxyethoxy)ethyl] phosphate typically involves the reaction of phosphoric acid with 2-(2-butoxyethoxy)ethanol. The reaction is carried out under controlled conditions to ensure the formation of the desired product .

Industrial Production Methods: Industrial production of this compound involves large-scale chemical processes that ensure high yield and purity. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions: Tris[2-(2-butoxyethoxy)ethyl] phosphate undergoes various chemical reactions, including oxidation, reduction, and substitution .

Common Reagents and Conditions:

Oxidation: This reaction can be carried out using oxidizing agents such as hydrogen peroxide or potassium permanganate under controlled conditions.

Reduction: Reducing agents like lithium aluminum hydride can be used to reduce the compound.

Substitution: Substitution reactions often involve nucleophiles such as hydroxide ions or amines.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield phosphoric acid derivatives, while reduction could produce simpler phosphates .

Scientific Research Applications

Tris[2-(2-butoxyethoxy)ethyl] phosphate has a wide range of applications in scientific research :

Chemistry: It is used as a flame retardant in polymers and other materials to enhance their fire resistance.

Biology: The compound is studied for its potential effects on biological systems, including its role as an endocrine disruptor.

Medicine: Research is ongoing to explore its potential therapeutic applications, although its primary use remains in industrial settings.

Industry: Apart from its use as a flame retardant, it is also employed as a plasticizer in various materials to improve their flexibility and durability.

Mechanism of Action

The mechanism of action of Tris[2-(2-butoxyethoxy)ethyl] phosphate involves its interaction with molecular targets and pathways . It is known to act as a PXR agonist, which means it can activate the pregnane X receptor, a nuclear receptor involved in the regulation of various genes . This activation can lead to changes in the expression of genes related to metabolism and detoxification . Additionally, the compound may promote T-helper 2 cell responses and upregulate estrogen receptor alpha (ERα), contributing to its biological effects .

Comparison with Similar Compounds

Tris(2-butoxyethyl) phosphate: This compound is similar in structure and function, also used as a flame retardant and plasticizer.

Tris(2-ethylhexyl) phosphate: Another related compound with similar applications in flame retardancy and plasticization.

Uniqueness: Tris[2-(2-butoxyethoxy)ethyl] phosphate is unique due to its specific molecular structure, which imparts distinct physical and chemical properties. Its ability to act as a PXR agonist and its potential endocrine-disrupting effects set it apart from other similar compounds .